Cas no 1020252-65-6 (2-[(4-Oxo-3,4-dihydro-2-quinazolinyl)sulfanyl]-N-[3-(1,1,2,2-tetrafluoroethoxy)phenyl]acetamide)

• Product Name: 2-[(4-Oxo-3,4-dihydro-2-quinazolinyl)sulfanyl]-N-[3-(1,1,2,2-tetrafluoroethoxy)phenyl]acetamide
• CAS No: 1020252-65-6
• MF: C₁₈H₁₃F₄N₃O₃S
• MW: 427.372736692429
• MDL: MFCD00170740
• CID: 5015193
• Update Time: 2025-06-14

2-[(4-Oxo-3,4-dihydro-2-quinazolinyl)sulfanyl]-N-[3-(1,1,2,2-tetrafluoroethoxy)phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[(4-oxo-3,4-dihydroquinazolin-2-yl)sulfanyl]-N-[3-(1,1,2,2-tetrafluoroethoxy)phenyl]acetamide
• 2-[(4-oxo-3,4-dihydro-2-quinazolinyl)sulfanyl]-N-[3-(1,1,2,2-tetrafluoroethoxy)phenyl]acetamide
• 2-(4-Oxo(3-hydroquinazolin-2-ylthio))-N-(3-(1,1,2,2-tetrafluoroethoxy)phenyl)ethanamide
• 2-[(4-Oxo-3,4-dihydro-2-quinazolinyl)sulfanyl]-N-[3-(1,1,2,2-tetrafluoroethoxy)phenyl]acetamide

• MDL： MFCD00170740
• Inchi： 1S/C18H13F4N3O3S/c19-16(20)18(21,22)28-11-5-3-4-10(8-11)23-14(26)9-29-17-24-13-7-2-1-6-12(13)15(27)25-17/h1-8,16H,9H2,(H,23,26)(H,24,25,27)
• InChI Key： MLWVYYALFRGRQE-UHFFFAOYSA-N
• SMILES： S(CC(NC1=CC=CC(=C1)OC(C(F)F)(F)F)=O)C1=NC2C=CC=CC=2C(N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 650
• XLogP3: 4.1
• Topological Polar Surface Area: 105

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 2-[(4-Oxo-3,4-dihydro-2-quinazolinyl)sulfanyl]-N-[3-(1,1,2,2-tetrafluoroethoxy)phenyl]acetamide

Comprehensive Analysis of 2-[(4-Oxo-3,4-dihydro-2-quinazolinyl)sulfanyl]-N-[3-(1,1,2,2-tetrafluoroethoxy)phenyl]acetamide (CAS No. 1020252-65-6)

In the rapidly evolving field of medicinal chemistry, 2-[(4-Oxo-3,4-dihydro-2-quinazolinyl)sulfanyl]-N-[3-(1,1,2,2-tetrafluoroethoxy)phenyl]acetamide (CAS No. 1020252-65-6) has garnered significant attention due to its unique structural features and potential applications. This compound, often referred to by its CAS number 1020252-65-6, belongs to the quinazolinone family, a class of heterocyclic compounds known for their diverse biological activities. Researchers and pharmaceutical developers are increasingly interested in this molecule for its potential role in drug discovery and targeted therapies.

The molecular structure of 2-[(4-Oxo-3,4-dihydro-2-quinazolinyl)sulfanyl]-N-[3-(1,1,2,2-tetrafluoroethoxy)phenyl]acetamide combines a quinazolinone core with a tetrafluoroethoxy substituent, which enhances its physicochemical properties. This combination is particularly noteworthy in the context of bioavailability optimization, a hot topic in modern pharmacology. The presence of the sulfanyl linker and acetamide moiety further contributes to its potential interactions with biological targets, making it a candidate for enzyme inhibition studies.

Recent trends in AI-driven drug design have highlighted the importance of compounds like 1020252-65-6. Machine learning models often predict such molecules for their binding affinity to specific proteins, aligning with the growing demand for precision medicine. Additionally, the tetrafluoroethoxy group in this compound is a subject of interest in fluorinated pharmaceuticals, a niche yet rapidly expanding area due to the enhanced metabolic stability conferred by fluorine atoms.

From a synthetic chemistry perspective, the preparation of 2-[(4-Oxo-3,4-dihydro-2-quinazolinyl)sulfanyl]-N-[3-(1,1,2,2-tetrafluoroethoxy)phenyl]acetamide involves multi-step organic transformations, including amide coupling and heterocyclic condensation. These methods are frequently searched by chemists looking for efficient synthetic routes or green chemistry alternatives. The compound’s CAS registry number 1020252-65-6 is often used in patent searches, reflecting its relevance in intellectual property related to novel therapeutics.

In the context of drug repurposing, another trending topic, 1020252-65-6 has been explored for potential activity against kinase-dependent pathways. Kinases are a major focus in oncology research, and molecules with quinazolinone scaffolds are frequently investigated as tyrosine kinase inhibitors. This aligns with the surge in searches for next-generation cancer treatments and small-molecule inhibitors.

Furthermore, the physicochemical properties of 2-[(4-Oxo-3,4-dihydro-2-quinazolinyl)sulfanyl]-N-[3-(1,1,2,2-tetrafluoroethoxy)phenyl]acetamide, such as its logP and solubility, are critical for formulation scientists. These parameters are frequently queried in databases like PubChem or ChemSpider, emphasizing the compound’s relevance in preclinical development. The tetrafluoroethoxy moiety also raises questions about its metabolic fate, a key consideration in ADME studies (Absorption, Distribution, Metabolism, and Excretion).

As the scientific community continues to explore structure-activity relationships (SAR), 1020252-65-6 serves as a valuable case study. Its molecular weight and hydrogen bond acceptors/donors fit well within the Lipinski’s Rule of Five, a frequently searched concept in druglikeness assessments. This makes the compound a promising candidate for lead optimization in high-throughput screening campaigns.

In conclusion, 2-[(4-Oxo-3,4-dihydro-2-quinazolinyl)sulfanyl]-N-[3-(1,1,2,2-tetrafluoroethoxy)phenyl]acetamide (CAS No. 1020252-65-6) represents a fascinating intersection of medicinal chemistry, computational biology, and pharmaceutical innovation. Its structural complexity and potential applications ensure its place in ongoing research, particularly in areas like kinase inhibition, fluorinated drug design, and AI-aided molecular discovery. For researchers and industry professionals, this compound exemplifies the synergy between traditional synthesis and cutting-edge technology in the quest for novel therapeutics.